Cas no 2229152-82-1 (tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate
• CAS No: 2229152-82-1
• MF: C₁₅H₂₈BrNO₂
• MW: 334.292324066162
• CID: 6196277
• PubChem ID: 165622445
• Update Time: 2025-07-23

tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate
• EN300-1894933
• 2229152-82-1

• Inchi： 1S/C15H28BrNO2/c1-12(16)7-5-8-13-9-6-10-17(11-13)14(18)19-15(2,3)4/h12-13H,5-11H2,1-4H3
• InChI Key： ZGWODCKSFRBUHE-UHFFFAOYSA-N
• SMILES： BrC(C)CCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 333.13034g/mol
• Monoisotopic Mass: 333.13034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate (CAS No. 2229152-82-1)

The compound tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate (CAS No. 2229152-82-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a piperidine ring and a bromopentyl side chain, this compound serves as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

One of the most frequently searched questions regarding tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate revolves around its synthetic utility. The presence of both a tert-butyloxycarbonyl (Boc) protecting group and a reactive bromine atom makes it an ideal candidate for multi-step organic synthesis. This aligns with the growing trend in medicinal chemistry to develop fragment-based drug design strategies, where such intermediates play a pivotal role. Additionally, its stability under various reaction conditions has made it a subject of interest in high-throughput screening methodologies.

In the context of green chemistry, a hot topic in modern research, tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate has been evaluated for its compatibility with eco-friendly solvents and catalytic processes. Recent publications highlight its use in microwave-assisted synthesis, which reduces reaction times and energy consumption—a key concern for sustainable manufacturing. This aspect resonates with the increasing demand for environmentally benign chemical processes in both academia and industry.

The compound's role in peptide mimetics and scaffold diversification is another area of intense investigation. Its piperidine core is structurally analogous to many neurologically active compounds, making it valuable for designing GPCR modulators and kinase inhibitors. These applications are particularly relevant given the current focus on precision medicine and personalized therapeutics, where tailored molecular architectures are essential.

Analytical characterization of tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate often involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for verifying its purity and structural integrity, especially when used in GMP-compliant pharmaceutical synthesis. The compound's chromatographic behavior and spectral properties are well-documented, addressing another common query among analytical chemists.

From a commercial perspective, the global market for pharmaceutical intermediates like tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate is expanding rapidly. This growth is driven by the surge in contract research organizations (CROs) and the outsourcing of custom synthesis services. Suppliers frequently highlight its batch-to-batch consistency and scalability—critical factors for industrial applications.

Emerging trends in AI-driven drug discovery have also brought attention to this compound. Its molecular descriptors and QSAR parameters are being incorporated into machine learning models to predict novel bioisosteres and lead compounds. This intersection of computational chemistry and experimental validation represents a cutting-edge application that answers many user queries about next-generation drug development tools.

In summary, tert-butyl 3-(4-bromopentyl)piperidine-1-carboxylate (CAS No. 2229152-82-1) exemplifies the convergence of synthetic versatility and biomedical relevance. Its applications span from traditional organic synthesis to innovative computational-aided design, making it a compound of enduring interest across multiple scientific disciplines.